3,3'-dihydroxyethyl-5,5'-dimethoxy-9-ethyl-thiacarbocyanine chloride
Overview
Description
3,3'-Dihydroxyethyl-5,5'-dimethoxy-9-ethyl-thiacarbocyanine chloride, commonly referred to as DEDT, is an organic compound that is widely used in scientific research. DEDT is a photosensitive dye that has been used for decades in a variety of laboratory experiments, including in biochemical and physiological studies. DEDT is a derivative of thiacarbocyanine, which is a type of cyanine dye. DEDT has several unique properties that make it an ideal choice for a range of scientific research applications. Furthermore, this paper will provide a list of potential future directions for research involving DEDT.
Scientific Research Applications
DEDT has a wide range of scientific research applications. It has been used in the study of enzyme kinetics, protein-ligand interactions, and the analysis of cell membrane proteins. Additionally, DEDT has been used in the study of the effect of drugs on cell membranes and in the analysis of the structure and function of proteins. Furthermore, DEDT has been used to study the effect of light on cells and to measure the activity of enzymes in vitro.
Mechanism of Action
DEDT works by absorbing light in the visible spectrum and releasing energy in the form of electrons. This energy is then used to produce reactive oxygen species (ROS), which can damage cellular components, leading to cell death. Additionally, DEDT can bind to proteins, altering their structure and function. This can lead to changes in the activity of enzymes and other proteins, which can have a significant impact on the biochemical and physiological processes of a cell.
Biochemical and Physiological Effects
The biochemical and physiological effects of DEDT depend on the concentration of the compound and the duration of its exposure to cells. At low concentrations, DEDT can induce changes in the activity of enzymes and proteins, leading to changes in cellular metabolism. At higher concentrations, DEDT can induce cell death by damaging cellular components. Additionally, DEDT can induce changes in the expression of genes, leading to changes in the expression of proteins.
Advantages and Limitations for Lab Experiments
The use of DEDT in laboratory experiments offers several advantages. First, DEDT is relatively easy to synthesize and is relatively inexpensive. Additionally, DEDT is a photosensitive dye, which makes it ideal for experiments that require light-dependent reactions. Finally, DEDT is a highly versatile compound, which makes it suitable for a wide range of scientific research applications.
However, there are some limitations to the use of DEDT in laboratory experiments. For example, DEDT is not very stable and can degrade over time. Additionally, DEDT can be toxic to cells at high concentrations and can cause unwanted side effects. Finally, DEDT is not very soluble in water, which can limit its use in certain experiments.
Future Directions
Given its versatility and potential applications, there are many potential future directions for research involving DEDT. For example, further research could be conducted to explore the effects of DEDT on different cell types and the mechanisms by which it induces changes in cellular metabolism. Additionally, further research could be conducted to explore the potential use of DEDT in drug delivery systems and the development of new therapeutic agents. Furthermore, research could be conducted to explore the potential use of DEDT in the study of protein-protein interactions and the development of new diagnostics. Finally, research could be conducted to explore the potential use of DEDT in the development of new imaging agents.
Synthesis Methods
The synthesis of DEDT involves a multi-step process that begins with the reaction of 2-chloro-3-methoxy-5-methyl-thiophene with 2-amino-3-methoxy-5-methyl-benzaldehyde. The product of this reaction is then reacted with 2,6-dichloro-4-nitrobenzene-1,3-diol to form the desired product, 3,3'-dihydroxyethyl-5,5'-dimethoxy-9-ethyl-thiacarbocyanine chloride. The entire synthesis process can be completed in a matter of hours and requires minimal equipment.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '3,3'-dihydroxyethyl-5,5'-dimethoxy-9-ethyl-thiacarbocyanine chloride' involves the reaction of 3,3'-dihydroxyethyl-5,5'-dimethoxythiacarbocyanine with ethyl iodide in the presence of a base to form the desired product.", "Starting Materials": [ "3,3'-dihydroxyethyl-5,5'-dimethoxythiacarbocyanine", "Ethyl iodide", "Base (such as potassium carbonate or sodium hydroxide)", "Solvent (such as dimethylformamide or dimethyl sulfoxide)" ], "Reaction": [ "Dissolve 3,3'-dihydroxyethyl-5,5'-dimethoxythiacarbocyanine in a suitable solvent.", "Add ethyl iodide and a base to the reaction mixture.", "Heat the reaction mixture under reflux for several hours.", "Cool the reaction mixture and filter the precipitated product.", "Wash the product with a suitable solvent and dry it under vacuum.", "Purify the product by recrystallization or chromatography.", "Obtain '3,3'-dihydroxyethyl-5,5'-dimethoxy-9-ethyl-thiacarbocyanine chloride' as a dark blue solid." ] } | |
CAS RN |
34979-98-1 |
Molecular Formula |
C25H29ClN2O4S2 |
Molecular Weight |
521.1 |
Purity |
96 |
Origin of Product |
United States |
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